Cas no 2060037-04-7 (6,7-dimethyl-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid)

• Product Name: 6,7-dimethyl-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• CAS No: 2060037-04-7
• MF: C₁₃H₁₃F₃O₃
• MW: 274.235734701157
• MDL: MFCD30488198
• CID: 5183299
• PubChem ID: 137702672
• Update Time: 2025-05-21

6,7-dimethyl-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6,7-Dimethyl-2-(trifluoromethyl)-3,4-dihydro-2H-chromene-3-carboxylic acid
• 6,7-dimethyl-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid

• MDL： MFCD30488198
• Inchi： 1S/C13H13F3O3/c1-6-3-8-5-9(12(17)18)11(13(14,15)16)19-10(8)4-7(6)2/h3-4,9,11H,5H2,1-2H3,(H,17,18)
• InChI Key： KLJUARHTNHXTIM-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)OC2=CC(C)=C(C)C=C2CC1C(O)=O

Additional information on 6,7-dimethyl-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid

Chemical Profile and Recent Advances of 6,7-Dimethyl-2-(Trifluoromethyl)-3,4-Dihydro-2H-1-Benzopyran-3-Carboxylic Acid (CAS No. 2060037-04-7)

6,7-Dimethyl-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid, commonly referred to by its CAS number 2060037-04-7, is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzopyrans, which are fused bicyclic structures consisting of a benzene ring and a pyran ring. The presence of substituents such as methyl groups at positions 6 and 7, a trifluoromethyl group at position 2, and a carboxylic acid group at position 3 imparts distinctive chemical properties and functional versatility.

The synthesis of 6,7-dimethyl derivatives has been extensively studied due to their potential applications in drug design. Recent research highlights the importance of fluorinated substituents, such as the trifluoromethyl group, in modulating the pharmacokinetic profiles of bioactive molecules. The trifluoromethyl group not only enhances lipophilicity but also contributes to metabolic stability, making it a valuable moiety in medicinal chemistry.

Structurally, the compound exhibits a dihydrobenzopyran skeleton, which is known for its ability to form hydrogen bonds and participate in π–π interactions. These characteristics make it an attractive candidate for investigating bioavailability and target specificity in drug discovery. The carboxylic acid group at position 3 further enhances the compound's ability to form salts or esters, expanding its functionalization possibilities.

Recent advancements in computational chemistry have enabled detailed studies of the electronic properties and reactivity of benzopyran derivatives. Quantum mechanical calculations have revealed that the electron-withdrawing effects of the trifluoromethyl group significantly influence the compound's redox potential, which is critical for applications in electrochemical sensing and energy storage materials.

In terms of biological activity, 6,7-dimethyl substituted benzopyrans have shown promise as potential anti-inflammatory agents. Preclinical studies suggest that these compounds can modulate cyclooxygenase (COX) enzymes without causing significant gastrointestinal side effects, a common issue with traditional nonsteroidal anti-inflammatory drugs (NSAIDs). The incorporation of the trifluoromethyl group further enhances selectivity towards COX isoforms, making this compound a lead candidate for further therapeutic development.

The synthesis pathway for this compound involves multi-step reactions that highlight the importance of protecting groups and stereochemical control. Key steps include Friedel-Crafts alkylation for installing methyl groups on the aromatic ring and subsequent oxidation reactions to form the dihydrobenzopyran skeleton. The introduction of the trifluoromethyl group is typically achieved through electrophilic substitution or coupling reactions under catalytic conditions.

From an environmental standpoint, understanding the degradation pathways of fluorinated compounds like this one is crucial for assessing their ecological impact. Recent studies using advanced spectroscopic techniques have identified key intermediates in the biodegradation process, shedding light on how these compounds interact with microbial communities in natural environments.

In conclusion, 6,7-dimethyl-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid represents a fascinating intersection of organic synthesis and pharmacological innovation. Its unique structure and functional groups make it a valuable molecule for exploring new therapeutic avenues while also contributing to our understanding of fluorinated organic compounds' behavior in biological systems.